Cas no 2098110-81-5 (4-[(Oxolan-2-yl)methyl]piperidine hydrochloride)

• Product Name: 4-[(Oxolan-2-yl)methyl]piperidine hydrochloride
• CAS No: 2098110-81-5
• MF: C₁₀H₂₀ClNO
• MW: 205.724902153015
• CID: 5047050
• Update Time: 2025-10-22

4-[(Oxolan-2-yl)methyl]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(oxolan-2-yl)methyl]piperidine hydrochloride
• 4-(oxolan-2-ylmethyl)piperidine;hydrochloride
• 4-[(Oxolan-2-yl)methyl]piperidine hydrochloride

• Inchi： 1S/C10H19NO.ClH/c1-2-10(12-7-1)8-9-3-5-11-6-4-9;/h9-11H,1-8H2;1H
• InChI Key： NTORYVVYPUOVRV-UHFFFAOYSA-N
• SMILES： Cl.O1CCCC1CC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 132
• Topological Polar Surface Area: 21.3

Additional information on 4-[(Oxolan-2-yl)methyl]piperidine hydrochloride

4-[(Oxolan-2-yl)methyl]piperidine hydrochloride (CAS No. 2098110-81-5): A Comprehensive Overview

4-[(Oxolan-2-yl)methyl]piperidine hydrochloride (CAS No. 2098110-81-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidine and oxolane structural motifs, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular formula, C10H20ClNO, and molecular weight of 205.72 g/mol make it a versatile building block in medicinal chemistry.

The 4-[(Oxolan-2-yl)methyl]piperidine hydrochloride structure features a piperidine ring substituted with a tetrahydrofuran (oxolane) moiety, which enhances its solubility and bioavailability. Researchers have explored its potential in drug discovery, particularly in the development of central nervous system (CNS) therapeutics. The compound's ability to modulate neurotransmitter receptors has made it a subject of interest for treating neurological disorders, aligning with current trends in precision medicine and neuropharmacology.

In recent years, the demand for high-purity 4-[(Oxolan-2-yl)methyl]piperidine hydrochloride has surged due to its applications in peptide synthesis and small-molecule drug development. Its hydrochloride salt form ensures stability and ease of handling, making it a preferred choice for laboratory use. The compound's low toxicity profile and compatibility with green chemistry principles further contribute to its appeal in sustainable pharmaceutical manufacturing.

From a commercial perspective, CAS No. 2098110-81-5 is supplied by leading chemical manufacturers under stringent quality control standards. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity, which typically exceeds 98%. This level of quality assurance is critical for researchers seeking reproducible results in their experiments, especially in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 4-[(Oxolan-2-yl)methyl]piperidine hydrochloride involves multi-step organic reactions, including reductive amination and cyclization processes. Recent advancements in flow chemistry have optimized its production, reducing waste and improving yield. These innovations align with the pharmaceutical industry's push toward cost-effective and environmentally friendly synthetic methodologies.

In the context of current research trends, this compound has shown promise in the development of novel antidepressants and cognitive enhancers. Its structural features allow for easy derivatization, enabling medicinal chemists to explore a wide range of pharmacological activities. The growing interest in neurodegenerative disease treatments has further highlighted the importance of such versatile intermediates in drug discovery pipelines.

Storage and handling of 4-[(Oxolan-2-yl)methyl]piperidine hydrochloride require standard laboratory precautions. It should be kept in a cool, dry place, protected from moisture and light. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) should always be used when working with this chemical, in line with general laboratory safety protocols.

The global market for pharmaceutical intermediates like CAS No. 2098110-81-5 is projected to grow significantly, driven by increasing R&D investments in neurological disorders and rare diseases. Custom synthesis services for this compound are becoming more prevalent, catering to the needs of academic institutions and pharmaceutical companies engaged in innovative drug development programs.

From a regulatory standpoint, 4-[(Oxolan-2-yl)methyl]piperidine hydrochloride is not currently listed on any controlled substance schedules, making it accessible for legitimate research purposes. However, researchers should always verify the latest chemical compliance regulations in their respective jurisdictions before procurement and use.

In conclusion, 4-[(Oxolan-2-yl)methyl]piperidine hydrochloride (CAS No. 2098110-81-5) represents an important tool in modern medicinal chemistry. Its unique structural properties, combined with growing applications in CNS drug discovery, position it as a compound of continuing interest to the scientific community. As research into neuropharmacology advances, this intermediate is likely to play an increasingly significant role in the development of next-generation therapeutics.